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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338 Get Quote

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed safety overview of 2-Chloro-5-nitroaniline (CAS No.

6283-25-6), a chemical intermediate primarily used in the synthesis of dyes.[1][2] Due to its

high toxicity, a thorough understanding of its properties and associated hazards is critical for

safe handling in a laboratory or industrial setting. This document compiles essential data from

various safety data sheets to support researchers, scientists, and drug development

professionals in implementing robust safety protocols.

Chemical and Physical Properties
2-Chloro-5-nitroaniline is an organic compound characterized as a yellow to green solid at

room temperature.[1][2][3] Its key physical and chemical properties are summarized below.
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Property Value Reference

CAS Number 6283-25-6 [2][4][5]

Molecular Formula C₆H₅ClN₂O₂ [1][3][6]

Molecular Weight 172.57 g/mol [1][6]

Appearance
Light yellow to amber to dark

green powder or crystal
[1][3]

Melting Point 118.0 to 121.0 °C [3]

Autoignition Temperature 200 °C / 392 °F [4]

Log Kow (Octanol-Water

Partition Coefficient)
2.23 [7]

Hazard Identification and GHS Classification
2-Chloro-5-nitroaniline is classified as a highly hazardous substance. It is fatal if swallowed,

inhaled, or in contact with skin.[7][8] Prolonged or repeated exposure may cause damage to

organs, specifically the blood and hematopoietic system.[4][7] It is also toxic to aquatic life with

long-lasting effects.[7][8]
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 2 H300 Fatal if swallowed

Acute Toxicity, Dermal Category 1 H310
Fatal in contact with

skin

Acute Toxicity,

Inhalation
Category 2 H330 Fatal if inhaled

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2 H373

May cause damage to

organs through

prolonged or repeated

exposure

Hazardous to the

Aquatic Environment,

Long-Term

Category 2 H411

Toxic to aquatic life

with long lasting

effects

Signal Word:Danger[4][5][7]

Hazard Pictograms:

Skull and Crossbones

Health Hazard

Environment

Toxicological Profile
The primary toxicological concern with 2-Chloro-5-nitroaniline is its high acute toxicity via all

major routes of exposure.[7] It is a known hepatotoxin and can induce methemoglobinemia, a

condition where the blood's ability to carry oxygen is reduced, leading to cyanosis (bluish

discoloration of the skin).[2][9]
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Toxicity Type Effect Target Organs Reference

Acute Toxicity

Fatal upon exposure

(Oral, Dermal,

Inhalation)

- [7][8]

Chronic Toxicity

Damage to organs

with

prolonged/repeated

exposure

Blood, Hematopoietic

System
[4]

Specific Hazard Methemoglobinemia Blood [2][9]

No detailed experimental protocols for toxicological studies were available in the searched

resources.

Safe Handling and Storage Protocols
Due to the severe hazards associated with 2-Chloro-5-nitroaniline, stringent adherence to

safety protocols is mandatory.

Engineering Controls: Handling should occur in a well-ventilated place, preferably within a

closed system or a chemical fume hood to minimize exposure.[4][9] Facilities must be equipped

with an eyewash station and a safety shower.[9]

Safe Handling Practices:

Avoid all personal contact, including the inhalation of dust.[8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][8]

Wash hands and any exposed skin thoroughly after handling.[4][8]

Prevent the formation and accumulation of dust, as it can form an explosive mixture with air.

[4][10]

Use non-sparking tools to prevent ignition.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/2-chloro-5-nitroaniline-temppid160705008816.html
https://static.cymitquimica.com/products/54/pdf/sds-OR322053.pdf
https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://haz-map.com/Agents/3088
https://pim-resources.coleparmer.com/sds/67941.pdf
https://www.benchchem.com/product/b146338?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/67941.pdf
https://pim-resources.coleparmer.com/sds/67941.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR322053.pdf
https://www.echemi.com/sds/2-chloro-5-nitroaniline-temppid160705008816.html
https://static.cymitquimica.com/products/54/pdf/sds-OR322053.pdf
https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR322053.pdf
https://www.fishersci.com/store/msds?partNumber=AC109575000&productDescription=2-CHLORO-5-NITROANILINE%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11241~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2008:02:43~~5-Chloro-2-nitroaniline~~
https://www.chemicalbook.com/msds/2-chloro-5-nitroanisole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions:

Store in a cool, dry, and well-ventilated area.[8][9]

Keep containers tightly sealed and store locked up.[4][7][8]

Store away from incompatible materials.[4][9]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, acid anhydrides,

and acid chlorides.[4]
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Personal Protective Equipment (PPE) Selection

Initiate Task with
2-Chloro-5-nitroaniline

Assess Exposure Risk

Potential for Dust/
Aerosol Inhalation?

Potential for Skin/
Eye Contact?

No
Wear Full-Face Respirator
(or SCBA for emergencies)

Yes

Wear Impervious Clothing
& Chemical-Resistant Gloves

Yes

Proceed with Work Safely

No

Wear Tightly-Fitting
Safety Goggles
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Exposure Route & Immediate Actions

Exposure to 2-Chloro-5-nitroaniline

Inhalation Skin Contact Eye Contact Ingestion

1. Move person to fresh air.
2. Give artificial respiration if not breathing.

1. Immediately remove all contaminated clothing.
2. Wash skin with plenty of soap and water.

1. Rinse eyes with water for at least 15 minutes.
1. Rinse mouth with water.

2. DO NOT induce vomiting.

Seek Immediate Medical Attention

Spill Detected
Evacuate Area &

Remove Ignition Sources
Don Full PPE

(Respirator, Gloves, Clothing)
Prevent Entry into Drains/

Waterways
Clean Up Spill Using

Dry Methods (Avoid Dust)
Collect Material into a

Sealed, Labeled Container
Dispose of Waste via
Authorized Collector

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Safety Guide to 2-Chloro-5-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146338#2-chloro-5-nitroaniline-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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